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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032

Technical Support Center: MRTX-EX185 (formic)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage and handling of MRTX-
EX185 (formic).

Frequently Asked Questions (FAQSs)
Q1: What is the recommended long-term storage condition for MRTX-EX185 (formic) powder?

For long-term stability, MRTX-EX185 (formic) in its solid (powder) form should be stored at
-20°C.[1][2] Under these conditions, the compound is stable for up to 2 years.[1]

Q2: How should I store stock solutions of MRTX-EX185 (formic)?

The storage conditions for stock solutions of MRTX-EX185 (formic) depend on the solvent and
the desired storage duration.

e In DMSO:
o For storage up to 6 months, it is recommended to store aliquots at -80°C.[1][3]

o For shorter periods of up to 2 weeks, storage at 4°C is acceptable.[1] For up to 1 month,
you can store it at -20°C.[3]
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o General Guideline: To prevent degradation from repeated freeze-thaw cycles, it is crucial to
aliquot the stock solution into single-use volumes.[3][4][5][6]

Q3: What are the appropriate handling procedures for MRTX-EX185 (formic)?

Due to its potent biological activity, proper personal protective equipment (PPE) and handling
procedures are essential.

e Personal Protective Equipment: Always wear safety goggles with side-shields, protective
gloves, and impervious clothing.[2] A suitable respirator should be used to avoid inhalation.

[2]

o Ventilation: Use the compound only in areas with adequate exhaust ventilation to avoid the
formation of dust and aerosols.[2]

» Contact Avoidance: Avoid contact with eyes and skin.[2] In case of contact, flush eyes
immediately with large amounts of water and rinse skin thoroughly.[2]

Q4: How do | reconstitute MRTX-EX185 (formic)?

MRTX-EX185 (formic) is soluble in DMSO.[5][6] To prepare a stock solution, you can dissolve
the compound in DMSO. For example, to prepare a 10 mM stock solution, you would dissolve
the appropriate mass of MRTX-EX185 (formic) in the calculated volume of DMSO. If you
encounter solubility issues, you can warm the solution to 37°C and use sonication to aid
dissolution.[4][5][6]
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Issue

Possible Cause

Recommended Solution

Compound precipitation in

stock solution upon storage

Improper storage temperature
or repeated freeze-thaw

cycles.

Ensure storage at the
recommended temperature
(-80°C for long-term). Aliquot
the stock solution into single-
use vials to avoid freeze-thaw
cycles.[3][4][5][6] If
precipitation occurs, gently
warm the solution to 37°C and

sonicate to redissolve.[4][5][6]

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

handling.

Verify the storage conditions
and age of the compound and
stock solutions. Always
prepare fresh working
solutions from a properly
stored stock solution for each

experiment.

Difficulty dissolving the

compound

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a
sufficient volume of the
recommended solvent
(DMSO). To enhance solubility,
gently warm the mixture to
37°C and use an ultrasonic
bath.[4][5][6]

Data Summary

Storage Conditions and Stability
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Storage ]
Form Duration Solvent
Temperature
Powder -20°C 2 years N/A
Solution -80°C 6 months DMSO
Solution -20°C 1 month DMSO
Solution 4°C 2 weeks DMSO

Experimental Protocols

Protocol 1: Reconstitution of MRTX-EX185 (formic) to a 10 mM Stock Solution in DMSO

Preparation: Allow the vial of MRTX-EX185 (formic) powder to equilibrate to room
temperature before opening to prevent condensation.

o Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration
based on the mass of the compound provided. The molecular weight of MRTX-EX185
(formic) is 610.68 g/mol .[1]

¢ Dissolution: Add the calculated volume of DMSO to the vial.

¢ Mixing: Gently vortex the vial to mix. If the compound does not fully dissolve, warm the vial to
37°C and sonicate for a short period until the solution is clear.[4][5][6]

¢ Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes. Store
the aliquots at -80°C for long-term storage (up to 6 months).[1][3]

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15141032?utm_src=pdf-body
https://www.benchchem.com/product/b15141032?utm_src=pdf-body
https://www.benchchem.com/product/b15141032?utm_src=pdf-body
https://www.benchchem.com/product/b15141032?utm_src=pdf-body
https://www.dcchemicals.com/product_show-mrtx-ex185-formic.html?datasheet=datasheet
https://www.glpbio.com/kr/mrtx-ex185.html
https://www.glpbio.com/kr/mrtx-ex185-formic.html
https://www.glpbio.com/jp/mrtx-ex185-formic.html
https://www.dcchemicals.com/product_show-mrtx-ex185-formic.html?datasheet=datasheet
https://www.medchemexpress.com/mrtx-ex185-formic.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Powder

Unopened

Store at -20°C

(Up to 2 years)

MRTX-EX185 (formic)

Long-Term Storage Workflow

Stock Solution

Store at -80°C

(Up to 6 months)

Click to download full resolution via product page

Caption: Workflow for the long-term storage and preparation of MRTX-EX185 (formic) stock

solutions.
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Safe Handling Protocol
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Caption: Recommended safety protocol for handling MRTX-EX185 (formic).
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MRTX-EX185 is a potent inhibitor of KRAS(G12D).[3][7][8] It has been shown to bind to both
the GDP-loaded and active GNP states of KRAS and KRAS(G12D).[3] The formic acid salt
form is noted to be more stable than the free form.[7]

MRTX-EX185 Mechanism of Action

MRTX-EX185 (formic)

KRAS(G12D)-GDP KRAS(G12D)-GTP
(Inactive) (Active)

Downstream Signaling
(e.g., RAF-MEK-ERK)

Cell Proliferation

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the inhibitory action of MRTX-EX185 on
KRAS(G12D).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formic-long-term]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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